Cas no 896337-18-1 (2-methyl-5-oxo-N-(thiophen-2-yl)methyl-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: 2-methyl-5-oxo-N-(thiophen-2-yl)methyl-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 896337-18-1
• MF: C₁₃H₁₁N₃O₂S₂
• MW: 305.375339746475
• CID: 6411025
• PubChem ID: 7260707
• Update Time: 2025-06-08

2-methyl-5-oxo-N-(thiophen-2-yl)methyl-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-oxo-N-(thiophen-2-yl)methyl-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• F2550-0124
• 2-methyl-5-oxo-N-(thiophen-2-ylmethyl)-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• AKOS024659557
• 896337-18-1
• 2-methyl-5-oxo-N-(thiophen-2-ylmethyl)-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• 2-methyl-5-oxo-N-[(thiophen-2-yl)methyl]-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, 2-methyl-5-oxo-N-(2-thienylmethyl)-

• Inchi： 1S/C13H11N3O2S2/c1-8-7-16-12(18)10(6-15-13(16)20-8)11(17)14-5-9-3-2-4-19-9/h2-4,6-7H,5H2,1H3,(H,14,17)
• InChI Key： PKBLCVXLBXNUOP-UHFFFAOYSA-N
• SMILES： C12SC(C)=CN1C(=O)C(C(NCC1SC=CC=1)=O)=CN=2

Computed Properties

• Exact Mass: 305.02926895g/mol
• Monoisotopic Mass: 305.02926895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• pka: 10.45±0.40(Predicted)

Additional information on 2-methyl-5-oxo-N-(thiophen-2-yl)methyl-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Introduction to 2-methyl-5-oxo-N-(thiophen-2-yl)methyl-5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide (CAS No. 896337-18-1)

2-methyl-5-oxo-N-(thiophen-2-yl)methyl-5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide, identified by its CAS number 896337-18-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazolo[3,2-b]pyrimidine scaffold, a heterocyclic structure known for its broad biological activity and potential therapeutic applications. The presence of a thiophenyl moiety at the N-position and a carboxamide functional group at the C6 position contributes to its unique chemical properties and biological interactions.

The synthesis and characterization of this compound represent a testament to the advancements in synthetic organic chemistry, particularly in the construction of polycyclic heterocycles. The 5H-1,3thiazolo[3,2-b]pyrimidine core is a privileged structure in drug discovery, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the methyl group at the 2-position and the 5-oxo functionality at the 5-position further modulates its pharmacological profile, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of thiazolo[3,2-b]pyrimidine derivatives in medicinal chemistry. These compounds have been shown to interact with various biological targets, including kinases, proteases, and transcription factors. The N-(thiophen-2-yl)methyl substituent in this compound is particularly noteworthy, as it introduces a hydrophobic pocket that can enhance binding affinity to protein targets. This feature has been exploited in the design of novel inhibitors for therapeutic purposes.

The carboxamide group at the C6 position not only contributes to the molecular weight but also influences solubility and metabolic stability. Carboxamides are well-known for their ability to form hydrogen bonds with biological targets, which can enhance binding interactions. In addition, carboxamides can undergo various chemical transformations, making them versatile intermediates in drug development.

In terms of biological activity, preliminary studies on derivatives of thiazolo[3,2-b]pyrimidine have demonstrated promising results in vitro. For instance, certain analogs have shown inhibitory effects on cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. The presence of the thiophenyl ring may also contribute to antioxidant properties by scavenging reactive oxygen species (ROS). This dual functionality could be particularly beneficial in developing therapeutics for oxidative stress-related diseases.

The synthesis of 2-methyl-5-oxo-N-(thiophen-2-yl)methyl-5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide (CAS No. 896337-18-1) involves multi-step organic reactions that showcase modern synthetic methodologies. Key steps include cyclization reactions to form the thiazolo[3,2-b]pyrimidine core, followed by functional group transformations such as alkylation and carboxamide formation. Advanced techniques like palladium-catalyzed cross-coupling reactions have been employed to introduce the thiophenyl moiety efficiently.

The structural features of this compound make it a valuable scaffold for drug discovery. The combination of aromatic rings (such as the thiophene) and heterocyclic moieties creates a diverse chemical space for exploration. Computational modeling studies have been used to predict potential binding modes of this compound with biological targets. These studies suggest that it may interact with proteins involved in cancer pathways, making it a candidate for further preclinical evaluation.

Recent advancements in high-throughput screening (HTS) technologies have enabled rapid assessment of large libraries of compounds for biological activity. Thiazolo[3,2-b]pyrimidine derivatives, including this compound, have been screened against various disease-relevant targets using automated platforms. The results from these screens often guide subsequent optimization efforts by identifying lead compounds with promising profiles.

The pharmacokinetic properties of this compound are also under investigation. Factors such as solubility, bioavailability, and metabolic stability are critical determinants of its potential as a drug candidate. In vitro studies using cell-based models have provided insights into its absorption and distribution characteristics. Additionally, preliminary pharmacokinetic studies in animal models have suggested favorable profiles that warrant further exploration.

In conclusion,2-methyl-5-oxo-N-(thiophen-2-yl)methyl-5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide (CAS No. 896337-18-1) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutics. Continued investigation into its synthetic pathways and pharmacological effects will likely yield important insights into its therapeutic utility.